Cas no 187937-24-2 (1-Naphthalenesulfonamide,N-(8-aminooctyl)-5-iodo-, hydrochloride (1:1))

• Product Name: 1-Naphthalenesulfonamide,N-(8-aminooctyl)-5-iodo-, hydrochloride (1:1)
• CAS No: 187937-24-2
• MF: C₁₈H₂₆ClIN₂O₂S
• MW: 496.833714962006
• CID: 115143
• PubChem ID: 92040789
• Update Time: 2025-09-23

1-Naphthalenesulfonamide,N-(8-aminooctyl)-5-iodo-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenesulfonamide,N-(8-aminooctyl)-5-iodo-, hydrochloride (1:1)
• (N-8-AMINOOCTYL)-5-IODO-1-NAPHTHALENESULFONAMIDE HCL
• J-8
• J-8 HYDROCHLORIDE
• N-(8-Aminooctyl)-5-iodo-1-naphthalenesulfonamide hydrochloride
• 187937-24-2
• J-012101
• N-(8-aminooctyl)-5-iodonaphthalene-1-sulfonamide;hydrochloride

• Inchi： 1S/C18H25IN2O2S.ClH/c19-17-11-7-10-16-15(17)9-8-12-18(16)24(22,23)21-14-6-4-2-1-3-5-13-20;/h7-12,21H,1-6,13-14,20H2;1H
• InChI Key： UIFBJMOXMGXQGU-UHFFFAOYSA-N
• SMILES： IC1=CC=CC2C1=CC=CC=2S(NCCCCCCCCN)(=O)=O.Cl

Computed Properties

• Exact Mass: 496.04500
• Monoisotopic Mass: 496.04482g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 10
• Complexity: 452
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.6Ų

Experimental Properties

• PSA: 80.57000
• LogP: 6.99600

1-Naphthalenesulfonamide,N-(8-aminooctyl)-5-iodo-, hydrochloride (1:1) Security Information

• Storage Condition：−20°C

Additional information on 1-Naphthalenesulfonamide,N-(8-aminooctyl)-5-iodo-, hydrochloride (1:1)

Comprehensive Overview of 1-Naphthalenesulfonamide, N-(8-aminooctyl)-5-iodo-, hydrochloride (1:1) (CAS No. 187937-24-2)

1-Naphthalenesulfonamide, N-(8-aminooctyl)-5-iodo-, hydrochloride (1:1) (CAS No. 187937-24-2) is a specialized organic compound with significant applications in biochemical research and pharmaceutical development. This compound belongs to the class of naphthalenesulfonamides, which are widely studied for their unique chemical properties and potential therapeutic uses. The presence of an iodo group and an aminooctyl chain in its structure makes it particularly valuable for targeted drug delivery and molecular imaging.

The compound's hydrochloride (1:1) salt form enhances its solubility in aqueous solutions, making it suitable for various in vitro and in vivo studies. Researchers often utilize this derivative in the development of fluorescence probes and bioconjugates, leveraging its ability to bind selectively to specific biomolecules. Its CAS No. 187937-24-2 is frequently searched in scientific databases, reflecting its relevance in cutting-edge research.

In recent years, the demand for 1-Naphthalenesulfonamide derivatives has surged due to their role in cancer research and neurodegenerative disease studies. The compound's iodo moiety allows for radiolabeling, enabling its use in PET imaging and diagnostic applications. This aligns with the growing interest in precision medicine and theranostics, where compounds like this play a pivotal role.

Another area of interest is the compound's potential in enzyme inhibition. Studies suggest that N-(8-aminooctyl)-5-iodo-1-naphthalenesulfonamide may interact with specific protein kinases, making it a candidate for drug discovery projects. Its hydrochloride form ensures stability during storage and handling, a critical factor for laboratory use.

From a synthetic chemistry perspective, the compound's structure offers versatility for structure-activity relationship (SAR) studies. Researchers can modify the aminooctyl side chain or the iodo substituent to optimize binding affinity or pharmacokinetic properties. This adaptability has made it a popular choice for medicinal chemistry and pharmacology research.

Environmental and safety considerations are also important when working with CAS No. 187937-24-2. While the compound is not classified as hazardous under standard regulations, proper handling protocols should be followed to ensure safe usage in laboratories. Its applications in green chemistry and sustainable drug development are being explored, aligning with global trends toward eco-friendly research practices.

In summary, 1-Naphthalenesulfonamide, N-(8-aminooctyl)-5-iodo-, hydrochloride (1:1) (CAS No. 187937-24-2) is a multifaceted compound with broad utility in modern scientific research. Its unique chemical features and compatibility with advanced technologies like molecular imaging and targeted therapy ensure its continued relevance in the evolving landscape of biomedical science.